Cas no 2172343-07-4 (4-tert-butylcycloheptane-1-sulfonyl fluoride)

• Product Name: 4-tert-butylcycloheptane-1-sulfonyl fluoride
• CAS No: 2172343-07-4
• MF: C₁₁H₂₁FO₂S
• MW: 236.34664607048
• CID: 6122584
• PubChem ID: 165504786
• Update Time: 2025-08-03

4-tert-butylcycloheptane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-tert-butylcycloheptane-1-sulfonyl fluoride
• EN300-1450562
• 2172343-07-4

• Inchi： 1S/C11H21FO2S/c1-11(2,3)9-5-4-6-10(8-7-9)15(12,13)14/h9-10H,4-8H2,1-3H3
• InChI Key： GYDKRKNZEHIEDX-UHFFFAOYSA-N
• SMILES： S(C1CCCC(CC1)C(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 236.12462924g/mol
• Monoisotopic Mass: 236.12462924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-tert-butylcycloheptane-1-sulfonyl fluoride

4-Tert-Butylcycloheptane-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound 4-tert-butylcycloheptane-1-sulfonyl fluoride (CAS No. 2172343-07-4) is a specialized organosulfur compound with a unique structure that combines a cycloheptane ring, a tert-butyl group, and a sulfonyl fluoride moiety. This compound has garnered attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile reactivity and potential applications. In this article, we delve into the structural features, chemical properties, and recent advancements in the utilization of 4-tert-butylcycloheptane-1-sulfonyl fluoride.

The molecular structure of 4-tert-butylcycloheptane-1-sulfonyl fluoride is characterized by a seven-membered cycloheptane ring, which serves as the central framework. The ring is substituted at the 4-position with a bulky tert-butyl group, providing steric hindrance and influencing the compound's reactivity. At the 1-position of the cycloheptane ring is attached a sulfonyl fluoride group (-SO₂F), which is highly electrophilic and reactive. This combination of structural elements makes 4-tert-butylcycloheptane-1-sulfonyl fluoride an interesting candidate for various chemical transformations.

Recent studies have highlighted the role of 4-tert-butylcycloheptane-1-sulfonyl fluoride in organocatalysis and asymmetric synthesis. The sulfonyl fluoride group acts as an excellent leaving group, facilitating nucleophilic substitutions and enabling the construction of complex molecules with high efficiency. For instance, researchers have utilized this compound in the development of novel catalysts for enantioselective reactions, leveraging its ability to stabilize transition states through steric and electronic effects.

In addition to its role in catalysis, 4-tert-butylcycloheptane-1-sulfonyl fluoride has been explored for its potential in materials science. The cycloheptane ring provides mechanical stability, while the sulfonyl fluoride group introduces functional versatility. Scientists have investigated its use in the synthesis of advanced polymers and high-performance materials, where its unique combination of strength and reactivity could lead to innovative applications in industries such as aerospace and electronics.

The synthesis of 4-tert-butylcycloheptane-1-sulfonyl fluoride involves a multi-step process that begins with the preparation of the cycloheptane derivative. Recent advancements in synthetic methodology have improved the efficiency and scalability of this process, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize waste and enhance sustainability in the synthesis of this compound.

From a pharmacological perspective, 4-tert-butylcycloheptane-1-sulfonyl fluoride has shown promise as a precursor for drug development. Its ability to undergo selective transformations allows for the creation of bioactive molecules with tailored properties. Studies have demonstrated its potential in targeting specific biological pathways, offering new avenues for therapeutic intervention.

In conclusion, 4-tert-butylcycloheptane-1-sulfonyl fluoride (CAS No. 2172343-07-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional diversity make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to play an increasingly important role in advancing scientific innovation.